Methyl 3-(bromomethyl)-4-methoxybenzoate
Overview
Description
“Methyl 3-(bromomethyl)-4-methoxybenzoate” is a laboratory chemical . It is also known as "Benzoic acid, 3-(bromomethyl)-, methyl eser" .
Synthesis Analysis
Efficient procedures have been developed for the allylation of structurally diverse ketones with methyl 3-(bromomethyl)but-3-enoates . The possibility of using the allylation products in the target-oriented synthesis of new heterocyclic compounds has been demonstrated .Molecular Structure Analysis
The molecular formula of “Methyl 3-(bromomethyl)-4-methoxybenzoate” is C10H11BrO3 . The molecular weight is 259.10 g/mol . The IUPAC name is methyl 4-(bromomethyl)-3-methoxybenzoate .Chemical Reactions Analysis
“Methyl 3-(bromomethyl)-4-methoxybenzoate” can undergo various chemical reactions. For instance, it can be used in the allylation of carbonyl compounds, forming carbon–carbon bonds in organic synthesis .Physical And Chemical Properties Analysis
“Methyl 3-(bromomethyl)-4-methoxybenzoate” has a molecular weight of 259.10 g/mol . It has a XLogP3-AA value of 2.3, indicating its lipophilicity . It does not have any hydrogen bond donor .Scientific Research Applications
Application 1: Allylation of Ketones
- Summary of the Application : Methyl 3-(bromomethyl)-4-methoxybenzoate is used in the allylation of structurally diverse ketones . This process is a convenient tool for forming carbon–carbon bonds in organic synthesis . The resulting homoallylic alcohols are very important compounds for both organic synthesis and the pharmaceutical industry .
- Methods of Application or Experimental Procedures : The allylation of ketones with methyl 3-(bromomethyl)-4-methoxybenzoate has been performed for the first time with the goal of subsequent formation of a lactone fragment . The allylation products have found application in the synthesis of biologically active compounds such as pheromones, antitumor agents, retinoids and their analogs .
- Results or Outcomes : The synthesized benzo[f]coumarin derivatives have been characterized by spectral methods, and their ability to penetrate phospholipid bilayer has been estimated . These compounds have been found to affect neither viability nor proliferation of C6 rat glioma cells . The obtained benzo[f]coumarin derivatives exhibit antioxidant properties in model systems based on hydrogen peroxide and sodium hypochlorite .
Safety And Hazards
properties
IUPAC Name |
methyl 3-(bromomethyl)-4-methoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-13-9-4-3-7(10(12)14-2)5-8(9)6-11/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMGRAYHFYULRPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90631105 | |
Record name | Methyl 3-(bromomethyl)-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90631105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(bromomethyl)-4-methoxybenzoate | |
CAS RN |
142031-88-7 | |
Record name | Methyl 3-(bromomethyl)-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90631105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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